Cas no 636-31-7 (Benzene,1,2,4,5-tetraiodo-)

• Product Name: Benzene,1,2,4,5-tetraiodo-
• CAS No: 636-31-7
• MF: C₆H₂I₄
• MW: 581.697970867157
• CID: 517304
• PubChem ID: 12488
• Update Time: 2025-11-02

Benzene,1,2,4,5-tetraiodo- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,2,4,5-tetraiodo-
• 1,2,4,5-Tetraiodobenzene
• 1,2,4,5-tetraiodo-benzene
• 1,2,4,5-tetraiodobenzol
• 1,2,4,5-Tetrajod-benzol
• Benzene,1,2,4,5-tetraiodo
• E76649
• BS-53218
• EN300-6504391
• MFCD02684763
• SCHEMBL797174
• InChI=1/C6H2I4/c7-3-1-4(8)6(10)2-5(3)9/h1-2
• QHODZFPKHGDLOS-UHFFFAOYSA-N
• DTXSID50212974
• 636-31-7
• CS-0131141
• AKOS015853739

• MDL： MFCD02684763
• Inchi： 1S/C6H2I4/c7-3-1-4(8)6(10)2-5(3)9/h1-2H
• InChI Key： QHODZFPKHGDLOS-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=CC=1I)I)I

Computed Properties

• Exact Mass: 581.63400
• Monoisotopic Mass: 581.633522
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 90.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 4.5

Experimental Properties

• Density: 3.1612 (rough estimate)
• Melting Point: 254°C
• Boiling Point: 477.18°C (rough estimate)
• Flash Point: 230.1°C
• Refractive Index: 1.8280 (estimate)
• PSA: 0.00000
• LogP: 4.10500

Benzene,1,2,4,5-tetraiodo- Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on Benzene,1,2,4,5-tetraiodo-

Benzene,1,2,4,5-tetraiodo- (CAS No. 636-31-7): Properties, Applications, and Market Insights

Benzene,1,2,4,5-tetraiodo- (CAS No. 636-31-7) is a highly specialized aromatic compound that has garnered significant attention in recent years due to its unique chemical properties and diverse applications. This compound, also known as 1,2,4,5-tetraiodobenzene, belongs to the class of polyhalogenated benzenes and is characterized by the presence of four iodine atoms symmetrically arranged around the benzene ring. Its molecular formula is C₆H₂I₄, and it has a molecular weight of 531.79 g/mol.

The growing interest in Benzene,1,2,4,5-tetraiodo- can be attributed to its remarkable stability and versatility in various chemical reactions. Researchers have been particularly interested in its potential applications in organic synthesis, where it serves as a valuable building block for more complex molecules. The compound's high iodine content makes it an excellent candidate for X-ray contrast agents and medical imaging applications, aligning with current trends in diagnostic technology advancements.

From a structural perspective, 1,2,4,5-tetraiodobenzene exhibits interesting crystalline properties that have made it a subject of study in materials science. Its symmetrical arrangement of heavy iodine atoms creates unique electronic characteristics that are being explored for potential use in organic electronics and semiconductor materials. These applications tie directly into current market demands for more efficient and sustainable electronic components.

The synthesis of Benzene,1,2,4,5-tetraiodo- typically involves the direct iodination of benzene or its derivatives under controlled conditions. Modern synthetic approaches focus on improving yield and purity while minimizing environmental impact, reflecting the chemical industry's growing emphasis on green chemistry principles. Recent publications have highlighted innovative catalytic methods that reduce iodine waste and energy consumption during production.

In terms of physical properties, 1,2,4,5-tetraiodobenzene appears as a pale yellow to white crystalline solid with a melting point around 275-280°C. It has limited solubility in water but dissolves well in organic solvents like dichloromethane and toluene. These characteristics make it particularly useful in solution-phase chemistry applications where controlled reactivity is required.

The compound's safety profile has been extensively studied, with research indicating it requires standard handling precautions typical for iodinated aromatic compounds. Proper laboratory safety protocols should always be followed when working with this material, including the use of appropriate personal protective equipment. These safety considerations align with current industry best practices for chemical handling and workplace safety standards.

Market analysis shows growing demand for Benzene,1,2,4,5-tetraiodo- across several sectors. The pharmaceutical industry represents a significant portion of current consumption, particularly for research into novel contrast media formulations. Additionally, the compound finds use in chemical research as a standard reference material and in specialized synthetic applications.

Recent technological advancements have opened new possibilities for 1,2,4,5-tetraiodobenzene applications. Its potential use in organic photovoltaics and light-emitting diodes (OLEDs) is particularly exciting, as researchers explore ways to harness its electronic properties for energy-efficient devices. These developments correspond with global trends toward sustainable energy solutions and advanced display technologies.

From an environmental perspective, studies on Benzene,1,2,4,5-tetraiodo- have focused on its biodegradation pathways and potential ecological impacts. Current research suggests that while the compound is relatively stable under normal environmental conditions, proper disposal methods should be followed to prevent accumulation in ecosystems. These findings contribute to ongoing discussions about sustainable chemical practices in industrial applications.

The global market for 1,2,4,5-tetraiodobenzene is expected to grow steadily in the coming years, driven by increasing research activities and expanding applications in high-tech industries. Pricing trends reflect its specialized nature, with purity grades and customized formulations commanding premium values. Market analysts note particular growth potential in the Asia-Pacific region, where pharmaceutical and electronics manufacturing sectors are rapidly expanding.

Quality control standards for Benzene,1,2,4,5-tetraiodo- have become increasingly stringent, with manufacturers implementing advanced analytical techniques to ensure product consistency. High-performance liquid chromatography (HPLC) and mass spectrometry are commonly used to verify purity and identify potential impurities. These quality assurance measures meet the exacting requirements of modern research and industrial applications.

Future research directions for 1,2,4,5-tetraiodobenzene include exploring its potential in catalysis and supramolecular chemistry. Scientists are particularly interested in its ability to form halogen bonds, which could lead to novel materials with tailored properties. These investigations align with broader scientific efforts to develop functional materials through precise molecular design.

For researchers and industry professionals seeking Benzene,1,2,4,5-tetraiodo-, it's important to source the compound from reputable suppliers who can provide comprehensive technical data and safety information. Proper storage conditions—typically in cool, dry environments protected from light—help maintain the material's stability over extended periods. These procurement considerations are especially relevant given the compound's specialized nature and applications.

The scientific literature contains numerous references to 1,2,4,5-tetraiodobenzene, reflecting its importance in various fields of chemistry. Recent publications have explored its crystal structure in detail, its behavior under different reaction conditions, and its potential as a precursor for more complex iodinated compounds. This body of research continues to grow as new applications are discovered and existing ones are optimized.

In conclusion, Benzene,1,2,4,5-tetraiodo- (CAS No. 636-31-7) represents a fascinating and valuable compound with diverse applications across multiple scientific and industrial domains. Its unique combination of chemical stability, electronic properties, and synthetic versatility ensures its continued relevance in an era of rapid technological advancement. As research progresses and new applications emerge, this compound is likely to maintain its position as an important tool in both academic and industrial chemistry.